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Introduction

5-Bromo-2-ethyl-3-nitropyridine is a substituted pyridine derivative with potential applications
in medicinal chemistry and materials science. Its structural elucidation is paramount for
understanding its reactivity, properties, and potential biological activity. This technical guide
provides an in-depth analysis of the spectroscopic data for 5-Bromo-2-ethyl-3-nitropyridine
(CAS No: 1211591-74-0, Molecular Formula: C7H7BrN202, Molecular Weight: 231.05 g/mol ).
Due to the absence of publicly available experimental spectra for this specific compound, this
guide presents predicted spectroscopic data based on the analysis of analogous compounds
and established principles of NMR, IR, and mass spectrometry. The insights provided herein
are intended to guide researchers in the characterization of this and structurally related
molecules.

A plausible synthetic route to 5-Bromo-2-ethyl-3-nitropyridine can be extrapolated from
methods used for similar compounds, such as the synthesis of 5-bromo-2-methyl-3-
nitropyridine. A potential pathway could involve the nitration of a 5-bromo-2-ethylpyridine
precursor. The precise characterization of the final product is crucial to confirm the success of
the synthesis and to ensure its purity for subsequent applications.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a
molecule. The predicted *H and 3C NMR spectra of 5-Bromo-2-ethyl-3-nitropyridine are
detailed below.

Anticipated 'H NMR Spectrum

The predicted *H NMR chemical shifts are summarized in the table below. The spectrum is
expected to show signals corresponding to the two aromatic protons on the pyridine ring and
the protons of the ethyl group.

Predicted Chemical ] o Predicted Coupling
Proton _ Predicted Multiplicity

Shift (8, ppm) Constant (J, Hz)
H-4 8.6-8.8 Doublet 20-25
H-6 8.4-8.6 Doublet 20-25
-CH2- 3.0-3.2 Quartet 7.5-8.0
-CHs 1.3-15 Triplet 7.5-8.0

Spectral Interpretation (*H NMR)

The chemical shifts of the pyridine ring protons are significantly influenced by the substituents.
The nitro group at the 3-position is a strong electron-withdrawing group, which will deshield the
adjacent protons. The bromine atom at the 5-position also has an electron-withdrawing
inductive effect.

o Aromatic Protons (H-4 and H-6): The protons at the 4 and 6 positions are expected to be the
most downfield signals in the spectrum due to the combined electron-withdrawing effects of
the nitro group and the nitrogen atom in the pyridine ring. They will appear as doublets due
to coupling with each other (a small meta-coupling).

» Ethyl Group Protons: The methylene protons (-CHz-) of the ethyl group are adjacent to the
pyridine ring and will be deshielded, appearing as a quartet due to coupling with the three
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methyl protons. The methyl protons (-CHs) will appear as a triplet, further upfield, due to
coupling with the two methylene protons.

Anticipated *C NMR Spectrum

The predicted 13C NMR chemical shifts are presented in the table below. The spectrum will
show seven distinct signals corresponding to the seven carbon atoms in the molecule.

Carbon Predicted Chemical Shift (3, ppm)
C-2 160 - 165

C-3 145 - 150

C-4 140 - 145

C-5 115-120

C-6 150 - 155

-CHa- 25-30

-CHs 12 -15

Spectral Interpretation (**C NMR)

The electron-withdrawing nitro group and the electronegative nitrogen and bromine atoms will
significantly influence the chemical shifts of the pyridine ring carbons.

o Pyridine Ring Carbons: The carbons directly attached to the nitrogen (C-2 and C-6) and the
nitro group (C-3) are expected to be the most deshielded. The carbon bearing the bromine
atom (C-5) will also be downfield, though to a lesser extent.

o Ethyl Group Carbons: The carbons of the ethyl group will appear in the aliphatic region of the
spectrum, with the methylene carbon being more deshielded than the methyl carbon.

Experimental Protocols
NMR Data Acquisition
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e Sample Preparation: Dissolve 10-15 mg of the solid sample in approximately 0.7 mL of a
suitable deuterated solvent (e.g., CDCIs or DMSO-de).[1]

e Transfer: Transfer the solution to a 5 mm NMR tube.

e Instrumentation: Acquire the *H and *3C NMR spectra on a 400 MHz (or higher) NMR
spectrometer.

e 1H NMR Parameters: Typical parameters include a 30° pulse width, an acquisition time of 2-4
seconds, and a relaxation delay of 1-2 seconds.

e 13C NMR Parameters: Typical parameters for a proton-decoupled 13C spectrum include a 30-
45° pulse width, an acquisition time of 1-2 seconds, and a relaxation delay of 2-5 seconds.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their
characteristic vibrational frequencies.

Anticipated IR Spectrum

The table below summarizes the predicted characteristic IR absorption bands for 5-Bromo-2-
ethyl-3-nitropyridine.

Predicted Wavenumber

Vibrational Mode Intensity
(cm™)

Aromatic C-H stretch 3100 - 3000 Medium
Aliphatic C-H stretch 2980 - 2850 Medium
Asymmetric NOz2 stretch 1550 - 1520 Strong
Symmetric NO:z stretch 1360 - 1340 Strong

C=N and C=C stretch (pyridine )

) 1600 - 1450 Medium to Strong
ring)

C-Br stretch 700 - 600 Medium to Strong
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Spectral Interpretation (IR)

o Nitro Group: The most characteristic bands in the IR spectrum will be the strong absorptions
corresponding to the asymmetric and symmetric stretching vibrations of the nitro group
(NO2). For aromatic nitro compounds, these typically appear around 1550-1475 cm~! and
1360-1290 cm~1.[2][3]

e Pyridine Ring: The stretching vibrations of the C=N and C=C bonds within the pyridine ring
will give rise to a series of bands in the 1600-1450 cm~1 region.

e C-H Bonds: The aromatic C-H stretching vibrations will appear above 3000 cm~2, while the
aliphatic C-H stretching vibrations of the ethyl group will be observed below 3000 cm~1.

o C-Br Bond: The C-Br stretching vibration is expected in the lower frequency region of the
spectrum.

Experimental Protocols
FT-IR Data Acquisition (KBr Pellet Method)

o Sample Preparation: Grind 1-2 mg of the solid sample with approximately 100-200 mg of dry
potassium bromide (KBr) powder using an agate mortar and pestle.[4]

o Pellet Formation: Place the mixture in a pellet die and apply pressure with a hydraulic press
to form a transparent pellet.[4]

e Analysis: Place the KBr pellet in the sample holder of an FT-IR spectrometer and acquire the
spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in its structural identification.

Anticipated Mass Spectrum (Electron lonization)

The predicted major fragments in the electron ionization (El) mass spectrum of 5-Bromo-2-
ethyl-3-nitropyridine are listed below.
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m/z Predicted Fragment Interpretation

Molecular ion peak (presence

231/233 [M]*+ .

of Br isotopes)
216/218 [M - CHs]* Loss of a methyl radical
202/204 [M - CzHs]* Loss of an ethyl radical
185/187 [M-NO2]* Loss of a nitro group
156/158 [CsHsBrNJ* Loss of C2Hs and NO:2
77 [CsHaN]* Pyridine ring fragment

Spectral Interpretation (MS)

The mass spectrum is expected to show a characteristic isotopic pattern for the molecular ion
due to the presence of bromine (7°Br and 8Br in approximately a 1:1 ratio), resulting in two
peaks of nearly equal intensity separated by 2 m/z units (M* at 231 and M+2 at 233).[5]

e Molecular lon: A prominent molecular ion peak is expected.

o Fragmentation Pattern: Common fragmentation pathways for aromatic nitro compounds
include the loss of the nitro group (-NO2) and cleavage of alkyl substituents. Therefore,
fragments corresponding to the loss of the ethyl group ([M - C2Hs]*) and the nitro group ([M -
NO2z]*) are anticipated. Further fragmentation of the pyridine ring can also occur. The
fragmentation of aromatic nitro compounds can also involve the loss of NO followed by CO.

[6]

Experimental Protocols
Electron lonization Mass Spectrometry (EI-MS) Data
Acquisition

o Sample Introduction: Introduce a small amount of the solid sample into the mass
spectrometer, typically using a direct insertion probe. The sample is then vaporized by
heating.[7][8]
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« lonization: The gaseous molecules are bombarded with a beam of high-energy electrons
(typically 70 eV), causing ionization and fragmentation.[7][9]

e Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-
charge ratio (m/z) by a mass analyzer.

o Detection: The separated ions are detected, and a mass spectrum is generated.

Visualizations

Caption: Molecular structure of 5-Bromo-2-ethyl-3-nitropyridine.
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Caption: Workflow for spectroscopic characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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